3-chloro-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide

• IUPAC Name: 3-chloro-N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-7-yl)benzenesulfonamide
• InChI: InChI=1S/C17H17ClN2O4S/c1-17(2)10-24-15-7-6-12(9-14(15)19-16(17)21)20-25(22,23)13-5-3-4-11(18)8-13/h3-9,20H,10H2,1-2H3,(H,19,21)
• InChI Key: KMCPXUWNMROBGX-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=C(C=C2)NS(=O)(=O)C3=CC(=CC=C3)Cl)NC1=O)C
• Molecular Formula: C17H17ClN2O4S
• Molecular Weight: 380.8 g/mol

Description

3-chloro-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H17ClN2O4S and its molecular weight is 380.84. The purity is usually 95%.
BenchChem offers high-quality 3-chloro-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-chloro-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacokinetics and Therapeutic Implications

The compound 3-chloro-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide, due to its complex structure and pharmacological profile, has potential applications in scientific research, particularly in the study of pharmacokinetics and therapeutic effects of new drugs. While specific studies on this compound are not directly available, insights can be drawn from research on chemically related compounds, highlighting its potential relevance in understanding drug metabolism, efficacy, and safety profiles.

For instance, studies on similar benzodiazepines and related compounds have shown diverse pharmacokinetic properties and therapeutic applications. Benzodiazepines, for example, are widely researched for their effects on various conditions such as anxiety, epilepsy, and muscle relaxation. The pharmacokinetics of these compounds, including absorption, distribution, metabolism, and excretion, are critical for their therapeutic efficacy and safety (Shull et al., 1976; Madeen et al., 2014).

Furthermore, the pharmacodynamic aspects, such as the mechanism of action at the molecular level and the therapeutic effects on the central nervous system, are areas of extensive research. For example, the modulation of neurotransmitter systems by benzodiazepines and their analogs provides insights into the design of new therapeutic agents with improved efficacy and reduced side effects (Kuschner et al., 2000).

Environmental and Toxicological Research

Compounds like 3-chloro-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide may also find applications in environmental and toxicological research. The study of polycyclic aromatic hydrocarbons (PAHs) and related high molecular weight compounds provides valuable information on environmental pollutants, their metabolic pathways in humans and animals, and their potential health risks, including carcinogenicity (DeVito et al., 1995). Research in this domain can contribute to the development of strategies for monitoring, managing, and mitigating the impact of these compounds on public health and the environment.